Cas no 66056-30-2 (Licoisoflavone B)

• Product Name: Licoisoflavone B
• CAS No: 66056-30-2
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• CID: 1080844
• PubChem ID: 5481234
• Update Time: 2025-07-22

Licoisoflavone B Chemical and Physical Properties

Names and Identifiers

• Licoisoflavone B
• 5,7-dihydroxy-3-(5-hydroxy-2,2-dimethylchromen-6-yl)chromen-4-one
• 5,7-Dihydroxy-3-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-4H-1-benzopyran-4-one
• [ "" ]
• 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-3-(5-HYDROXY-2,2-DIMETHYL-2H-1-BENZOPYRAN-6-YL)-
• CHEMBL463741
• 5,7-dihydroxy-3-(5-hydroxy-2,2-dimethyl-chromen-6-yl)chromen-4-one
• DTXSID70216257
• DTXCID70138748
• LR156FQ2XS
• LMPK12050309
• CS-0024071
• 66056-30-2
• AKOS032949066
• UNII-LR156FQ2XS
• LicoisoflavoneB
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl
• MS-25457
• HY-N3388
• Q27283136
• D84919
• DA-54915
• SCHEMBL26113644

• Inchi： 1S/C20H16O6/c1-20(2)6-5-12-15(26-20)4-3-11(18(12)23)13-9-25-16-8-10(21)7-14(22)17(16)19(13)24/h3-9,21-23H,1-2H3
• InChI Key： KIZPADOTOCPASX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C3=COC4C=C(C=C(C=4C3=O)O)O)=C(C=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 352.09500
• Monoisotopic Mass: 352.09468823 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 352.3
• XLogP3: 3.6
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-183 ºC
• Boiling Point: 588.9±50.0 °C at 760 mmHg
• Flash Point: 215.1±23.6 °C
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 100.13000
• LogP: 3.76100
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Licoisoflavone B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Licoisoflavone B

Exploring the Therapeutic Potential of Licoisoflavone B (CAS No. 66056-30-2): A Comprehensive Review

Licoisoflavone B (CAS No. 66056-30-2), a bioactive flavonoid derived from the roots of Glycyrrhiza species, has garnered significant attention in recent years due to its multifaceted pharmacological properties. As a natural compound, it belongs to the isoflavonoid class and exhibits structural similarities to other well-studied flavonoids like licochalcone A and glabridin. Researchers are increasingly focusing on its potential applications in anti-inflammatory, antioxidant, and metabolic regulation, aligning with the growing consumer demand for plant-based therapeutics and nutraceuticals.

The rise of Licoisoflavone B in scientific literature correlates with the global trend toward natural health solutions. Searches for "licoisoflavone B benefits" and "66056-30-2 uses" have surged, reflecting public interest in its role in skin health and chronic disease management. Studies suggest its mechanism involves modulation of NF-κB and Nrf2 pathways, key targets in aging research and oxidative stress mitigation—topics frequently queried in AI-driven health platforms. Unlike synthetic analogs, its low toxicity profile makes it a candidate for functional food formulations.

From a biochemical perspective, Licoisoflavone B (CAS 66056-30-2) demonstrates notable bioavailability when combined with lipid-based delivery systems, a hot topic in pharmacokinetic optimization. Recent patents highlight its incorporation into cosmeceuticals for UV protection and collagen synthesis, addressing the booming dermocosmetic market. Analytical techniques like HPLC-MS and NMR are critical for quality control, ensuring standardized extracts—a priority for GMP-certified manufacturers.

Emerging data also positions Licoisoflavone B as a modulator of gut microbiota, linking it to metabolic syndrome research. This aligns with trending searches on "licorice compounds and digestion" and "natural AMPK activators." Its dual action on PPAR-γ and adipogenesis pathways offers potential in weight management supplements, though clinical trials remain limited. The compound’s structure-activity relationship (SAR) is under investigation to enhance its therapeutic index.

In conclusion, Licoisoflavone B (CAS 66056-30-2) represents a promising intersection of traditional medicine and modern pharmacology. Its versatility across anti-aging, metabolic health, and dermatology applications meets contemporary demands for multitarget natural agents. Future research should address human clinical validation and scalable green extraction methods to solidify its commercial viability.